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Compound of Interest

Compound Name: Thiophene-2-ethylamine

Cat. No.: B7724666

An In-depth Technical Guide on the Solubility and Stability of Thiophene-2-ethylamine

Introduction

Thiophene-2-ethylamine, with the CAS number 30433-91-1, is an aromatic amine that serves
as a crucial building block in the synthesis of various pharmaceutical and agrochemical
compounds.[1] Its chemical structure, consisting of a thiophene ring attached to an ethylamine
group, imparts unique chemical properties that are of significant interest in drug discovery and
development.[1][2] This guide provides a comprehensive overview of the solubility and stability
of Thiophene-2-ethylamine, offering valuable data for researchers, scientists, and drug
development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of Thiophene-2-ethylamine is presented in
Table 1. These properties are fundamental to understanding its behavior in various
experimental and physiological conditions.

Table 1: Physicochemical Properties of Thiophene-2-ethylamine
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Property Value Reference(s)
Molecular Formula C6HIONS [11[3]
Molecular Weight 127.21 g/mol [1][4]
Appearance Colorless to pale yellow liquid [1][5]

Boiling Point 200-201 °C at 750 mmHg [31141[5]
Density 1.087 g/mL at 25 °C [3][4]1[5]
Refractive Index n20/D 1.551 [31141[5]

pKa 9.47 £ 0.10 (Predicted) [1][6]

Flash Point 88 °C (190.4 °F) - closed cup [4]

Refrigerator (+4°C), Keep in
Storage Conditions dark place, Sealed in dry, Air [11[5]16]
Sensitive

Solubility Profile

The solubility of a compound is a critical determinant of its absorption and distribution in
biological systems.[7] Thiophene-2-ethylamine exhibits varying degrees of solubility in
different solvents.

Qualitative Solubility

Thiophene-2-ethylamine is described as having moderate solubility in water.[1] It is also
soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Methanol.[3][6] The parent
compound, thiophene, is insoluble in water but soluble in most organic solvents like alcohol
and ether.[8]

Quantitative Solubility Data

Specific quantitative solubility data for Thiophene-2-ethylamine is not readily available in the
provided search results. To obtain precise solubility values, experimental determination is
necessary.
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Stability Profile

Understanding the stability of Thiophene-2-ethylamine is essential for its handling, storage,
and formulation development.[9][10] The compound is generally stable under normal conditions
but can be sensitive to air and may degrade under specific stress conditions.[1][6]

General Stability

Thiophene-2-ethylamine is stated to be stable under recommended storage conditions, which
include refrigeration, protection from light, and storage in a dry, sealed container.[1][11] It is
also noted to be air-sensitive.[5][6]

Forced Degradation Studies

Forced degradation studies are crucial for identifying potential degradation products and
pathways.[12][13] While specific forced degradation data for Thiophene-2-ethylamine is not
available, general knowledge of thiophene and amine chemistry allows for the prediction of
potential stability issues.

e pH Stability: In strongly acidic conditions (pH < 2), the ethylamine group would be
protonated. While the thiophene ring itself is relatively stable in mildly acidic conditions,
strong acids can lead to reactions.[14][15] Under basic conditions (pH > 10), the amine
group would be deprotonated, and the compound may be more reactive.[14][15]

o Oxidative Stability: Amines and sulfides are susceptible to oxidation.[12] Thiophene-2-
ethylamine could be oxidized by agents like hydrogen peroxide, potentially leading to the
formation of N-oxides, hydroxylamines, sulfoxides, or sulfones.[12][14]

o Thermal Stability: At elevated temperatures, thermal decomposition may occur.[14] The
search results indicate a high boiling point, suggesting reasonable thermal stability at lower
temperatures.

» Photostability: Exposure to light can be a degradation factor for many organic compounds.
[10] Storing Thiophene-2-ethylamine in a dark place is recommended.[5][6]

Potential Degradation Products
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Hazardous decomposition products can include nitrogen oxides (NOx), carbon monoxide (CO),
carbon dioxide (CO2), and sulfur oxides.[16]

Experimental Methodologies

Detailed experimental protocols are necessary to quantitatively assess the solubility and
stability of Thiophene-2-ethylamine.

Solubility Determination

Two common methods for determining solubility are the thermodynamic (e.g., shake-flask) and
kinetic methods.[7][17]

Thermodynamic Solubility (Shake-Flask Method)
This method is considered the gold standard for determining equilibrium solubility.[7]

Protocol:

Preparation: Prepare solutions of different pH values (e.g., 1.2, 4.5, 6.8) to mimic
physiological conditions.[18]

e Addition of Compound: Add an excess amount of Thiophene-2-ethylamine to a known
volume of the prepared buffer in a sealed container.

o Equilibration: Agitate the mixture at a constant temperature (e.g., 37 £ 1 °C) for a sufficient
period (e.g., 24-48 hours) to ensure equilibrium is reached.[18] Preliminary tests can help
determine the necessary equilibration time.[18]

» Phase Separation: Separate the undissolved solid from the solution by centrifugation or
filtration. Care must be taken to avoid adsorption of the solute onto the filter material.[7]

o Quantification: Analyze the concentration of Thiophene-2-ethylamine in the clear
supernatant using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

o Data Analysis: The measured concentration represents the thermodynamic solubility at that
specific pH and temperature.
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Kinetic Solubility
This high-throughput method is often used in early drug discovery.[17]
Protocol:

o Stock Solution: Prepare a concentrated stock solution of Thiophene-2-ethylamine in a
strong organic solvent like DMSO.[17]

» Serial Dilution: Add the stock solution to an aqueous buffer in a multi-well plate.

» Precipitation Detection: Monitor the solution for the formation of a precipitate as the
compound is added. This can be detected by turbidimetry (light scattering).[7]

o Data Analysis: The concentration at which precipitation is first observed is defined as the
kinetic solubility.[17]

Stability Assessment (Forced Degradation)

Forced degradation studies expose the drug substance to stress conditions to accelerate
degradation.[10][12]

Protocol:

o Sample Preparation: Prepare solutions of Thiophene-2-ethylamine in various media,
including acidic (e.g., 0.1 N HCI), basic (e.g., 0.1 N NaOH), and neutral (water or buffer)
conditions. Also, prepare samples for oxidative, thermal, and photolytic stress.

e Stress Conditions:

o Acid/Base Hydrolysis: Store the acidic and basic solutions at a controlled temperature
(e.g., 60°C) for a defined period.

o Oxidation: Treat a solution of the compound with an oxidizing agent (e.g., 3% H202) at
room temperature.

o Thermal Stress: Expose a solid sample or a solution to elevated temperatures (e.g.,
70°C).
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o Photostability: Expose a solution to a light source according to ICH Q1B guidelines.

o Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

e Analysis: Analyze the stressed samples using a stability-indicating analytical method,
typically HPLC. This method should be able to separate the parent compound from its
degradation products. Mass spectrometry (MS) can be coupled with HPLC to identify the
degradation products.[19]

o Data Evaluation: Quantify the amount of remaining Thiophene-2-ethylamine and the
formation of degradation products over time. This helps to establish degradation pathways
and kinetics.

Visualizations

Experimental Workflow for Solubility and Stability
Screening
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Caption: Figure 1: General Experimental Workflow for Physicochemical Profiling.
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Caption: Figure 2: Logical Flow of Forced Degradation Studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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